1'-Epi Gemcitabine 3',5'-Dibenzoate
1'-Epi Gemcitabine 3',5'-Dibenzoate
An intermediate (α-anomer) of Gemcitabine; antitumor compound.
Brand Name:
Vulcanchem
CAS No.:
134790-40-2
VCID:
VC0023790
InChI:
InChI=1S/C23H19F2N3O6/c24-23(25)18(34-20(30)15-9-5-2-6-10-15)16(13-32-19(29)14-7-3-1-4-8-14)33-21(23)28-12-11-17(26)27-22(28)31/h1-12,16,18,21H,13H2,(H2,26,27,31)/t16-,18+,21-/m1/s1
SMILES:
C1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)N3C=CC(=NC3=O)N)(F)F)OC(=O)C4=CC=CC=C4
Molecular Formula:
C₂₃H₁₉F₂N₃O₆
Molecular Weight:
471.41
1'-Epi Gemcitabine 3',5'-Dibenzoate
CAS No.: 134790-40-2
Cat. No.: VC0023790
Molecular Formula: C₂₃H₁₉F₂N₃O₆
Molecular Weight: 471.41
* For research use only. Not for human or veterinary use.
Specification
| Description | An intermediate (α-anomer) of Gemcitabine; antitumor compound. |
|---|---|
| CAS No. | 134790-40-2 |
| Molecular Formula | C₂₃H₁₉F₂N₃O₆ |
| Molecular Weight | 471.41 |
| IUPAC Name | [(2R,3S,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3-benzoyloxy-4,4-difluorooxolan-2-yl]methyl benzoate |
| Standard InChI | InChI=1S/C23H19F2N3O6/c24-23(25)18(34-20(30)15-9-5-2-6-10-15)16(13-32-19(29)14-7-3-1-4-8-14)33-21(23)28-12-11-17(26)27-22(28)31/h1-12,16,18,21H,13H2,(H2,26,27,31)/t16-,18+,21-/m1/s1 |
| SMILES | C1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)N3C=CC(=NC3=O)N)(F)F)OC(=O)C4=CC=CC=C4 |
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